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Compound of Interest

Compound Name: Liperfluo

Cat. No.: B12399933

Get Quote

Liperfluo is a fluorescent probe designed for the specific detection of lipid peroxides, which are

key indicators of oxidative stress and central to the process of ferroptosis, a form of regulated

cell death.[1][2] Developed by Dojindo Molecular Technologies, this perylene derivative has

become an invaluable tool for researchers in cell biology, drug development, and oxidative

stress-related disease research.[1][3] Its unique mechanism allows for the direct and selective

measurement of lipid hydroperoxides, distinguishing it from other reactive oxygen species

(ROS) probes.[1][3][4]

Core Properties and Specifications
Liperfluo's chemical structure and photophysical characteristics are optimized for live-cell

imaging and flow cytometry applications.[1][5] The probe is nearly non-fluorescent in its native

state within aqueous media but exhibits intense fluorescence upon specific oxidation by lipid

peroxides in lipophilic environments like cell membranes.[1][5][6][7][8] This property minimizes

background fluorescence and enhances signal-to-noise ratio.[6]
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Property Value Reference

Chemical Name

N-(4-

Diphenylphosphinophenyl)-N'-

(3,6,9,12-

tetraoxatridecyl)perylene-

3,4,9,10-tetracarboxydiimide

[1]

CAS Number 1448846-35-2 [1]

Molecular Weight 840.85 g/mol [1]

Excitation Max.
524 nm (oxidized form in

ethanol)
[1][3][5][6][7]

Emission Max.
535 nm (oxidized form in

ethanol)
[1][3][5][6][7]

Solubility Soluble in DMSO [5][6]

Storage 0-5°C, protect from light [7][9]

Mechanism of Action and Selectivity
Liperfluo's detection mechanism relies on the specific oxidation of its diphenylphosphine

moiety by lipid hydroperoxides.[4] In its unoxidized state, the probe is non-fluorescent. Upon

reaction with a lipid peroxide, the phosphine group is oxidized, leading to a conformational

change that results in a strong fluorescent signal.[4][7]

A key advantage of Liperfluo is its high selectivity for lipid peroxides over other reactive

oxygen species.[1][3][4] This specificity is crucial for accurately studying lipid peroxidation

without confounding signals from other oxidative molecules. Kinetic studies have shown that

while other probes may be oxidized by various sources, Liperfluo's oxidation is selective for

linoleate hydroperoxides, making it a reliable indicator of polyunsaturated fatty acid

peroxidation.[4]
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Liperfluo's mechanism of action upon reacting with lipid peroxides.

Experimental Protocols
The following are generalized protocols for the preparation and use of Liperfluo for detecting

lipid peroxides in cultured cells, adaptable for both fluorescence microscopy and flow

cytometry.

Reagent Preparation (1 mmol/L Stock Solution)
Preparation: To one 50 µg vial of Liperfluo, add 60 µL of high-quality, anhydrous DMSO.[5]

[6][9]

Dissolution: Pipette vigorously for approximately one minute to dissolve the compound.[5] If

solids remain, vortex the tube for 5 minutes.[5][9] Gentle warming (40°C for 3-30 minutes) or

sonication can aid complete dissolution.[5][7][9]

Storage and Handling: The 1 mmol/L DMSO stock solution is light-sensitive.[5][6][7] Protect

the tube from light using aluminum foil and use it within one day of preparation.[5][6][9]
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Staining Protocol for Live Cells
The optimal final concentration of Liperfluo can vary depending on the cell type and

experimental conditions, typically ranging from 1 to 20 µM.[1][9]

Cell Seeding: Seed cells in an appropriate culture vessel (e.g., glass-bottom dish for

microscopy, 6-well plate for flow cytometry) and culture overnight to allow for adherence.[1]

[9]

Washing: Remove the culture medium and wash the cells once with serum-free medium or a

buffered salt solution like HBSS.[9]

Probe Loading: Prepare a Liperfluo working solution by diluting the 1 mmol/L stock solution

in serum-free medium to the desired final concentration (e.g., 1 µM). Add the working

solution to the cells.[9]

Incubation: Incubate the cells at 37°C in a CO₂ incubator for 15-30 minutes.[1][9]

Induction of Lipid Peroxidation (Optional): To induce lipid peroxidation for a positive control,

the culture medium can be replaced with a medium containing an inducing agent such as

erastin (e.g., 50 µM), tert-butyl hydroperoxide (t-BHP, e.g., 250-500 µM), or cumene

hydroperoxide (e.g., 100 µM) and incubated for an appropriate time (e.g., 1-2 hours or

overnight for erastin).[1][7][9]

Final Wash: Remove the loading or induction solution and wash the cells twice with serum-

free medium or HBSS to remove excess probe.[9]

Analysis: Proceed immediately with analysis via fluorescence microscopy or flow cytometry.
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General experimental workflow for detecting lipid peroxidation using Liperfluo.
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Application in Ferroptosis Research
Ferroptosis is a non-apoptotic, iron-dependent form of regulated cell death driven by the

accumulation of lipid peroxides.[1] Liperfluo is extensively used to monitor this hallmark event.

[1][3] Inducers of ferroptosis, such as erastin, inhibit the cystine/glutamate antiporter (system

Xc-), leading to depletion of glutathione (GSH), an essential cofactor for the enzyme

Glutathione Peroxidase 4 (GPX4).[1] GPX4 is the primary enzyme responsible for neutralizing

lipid peroxides. Its inactivation leads to the accumulation of lipid peroxides, culminating in cell

death.[10] Liperfluo allows for the direct visualization and quantification of this lipid peroxide

buildup in cells undergoing ferroptosis.[1][7]
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Role of Liperfluo in the ferroptosis signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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